Cas no 791594-33-7 ((3,5-difluorophenyl)thiourea)

(3,5-difluorophenyl)thiourea Properties

Names and Identifiers

• 1-(3,5-Difluorophenyl)thioure
• CTK4B1207
• ACMC-20moa1
• N-(3,5-Difluorophenyl)-2-pyridinecarbothioamide
• AG-D-42092
• AY 31574
• AY-31574
• N-(3,5-difluorophenyl)thiourea
• 2-Pyridinecarbothioamide,N-(3,5-difluorophenyl)-
• AC1MIWH6
• CHEMBL112435
• 1-(3,5-DIFLUOROPHENYL)-2-THIOUREA
• SCHEMBL1748177
• PS-8441
• CS-0256869
• 1-(3,5-Difluorophenyl)thiourea
• HDQWFHUGMKRYIN-UHFFFAOYSA-N
• N-(3,5-difluorophenyl) thiourea
• AKOS009140805
• G31305
• EN300-65481
• 3,5-difluorophenylthiourea
• 791594-33-7
• MFCD07368707
• (3,5-difluorophenyl)thiourea
• 1-(3,5-Difluorophenyl)-2-thiourea
• +Expand

• MDL： MFCD07368707
• InChIKey： HDQWFHUGMKRYIN-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H6F2N2S/c8-4-1-5(9)3-6(2-4)11-7(10)12/h1-3H,(H3,10,11,12)
• SMILES： C1=C(C=C(C=C1F)F)NC(=S)N

Computed Properties

• Exact Mass: 188.02197570g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 188.02197570g/mol
• Heavy Atom Count: 12
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Melting Point: 146-148°C